Ethyl 3-hydroxypentanoate
Overview
Description
Ethyl 3-hydroxypentanoate, also known as Pentanoic acid, 3-hydroxy-, ethyl ester, is an organic compound with the molecular formula C7H14O3 . It is one of the hydroxypentanoic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The IUPAC Standard InChI is InChI=1S/C7H14O3/c1-3-6(8)5-7(9)10-4-2/h6,8H,3-5H2,1-2H3 .Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 223.0±13.0 °C at 760 mmHg, and a flash point of 88.2±12.6 °C . It has a molar refractivity of 37.7±0.3 cm3, and a molar volume of 145.4±3.0 cm3 .Scientific Research Applications
Synthesis and Structural Analysis
Ethyl 3-hydroxypentanoate has been utilized in the synthesis of complex chemical structures. For instance, it has been employed in synthesizing orthogonally protected 4,5-diamino-3-hydroxypentanoic acids, which are useful for creating edeine analogs. These structures have significant potential in the development of novel pharmaceutical compounds (Czajgucki, Sowiński, & Andruszkiewicz, 2003).
Biofuels and Green Chemistry
In the context of biofuel production, this compound has been explored as an intermediate in the conversion of γ-valerolactone, derived from lignocellulosic biomass, into valeric esters. These esters show promise as components for gasoline and diesel, indicating a potential application in sustainable energy solutions (Chan-Thaw, Marelli, Psaro, Ravasio, & Zaccheria, 2013).
Biocatalysis and Enantioselective Synthesis
The compound has also been a subject in the study of biocatalytic processes. For example, research focused on the enantioselective reduction of ethyl 3-oxo-5-phenylpentanoate to ethyl 3-hydroxy-5-phenylpentanoate using whole-cell biocatalysts. This process is significant in the context of stereoselective synthesis, which is crucial in the production of enantiomerically pure pharmaceuticals (Żądło et al., 2016).
Sensory Evaluation in Foods and Beverages
This compound has been investigated for its sensory properties, particularly in the context of wine. Studies have focused on understanding its role in wine aroma, including the distribution and organoleptic impact of its enantiomers. This research provides insight into the nuanced contributions of such compounds to the complex sensory profiles of beverages (Gammacurta et al., 2018).
Pyrolysis and Thermal Behavior
Research on the pyrolysis kinetics of ethyl 3-hydroxy-3-methylbutanoate provides valuable information about its thermal behavior. This knowledge is crucial in industries where thermal processing plays a key role, such as in the production of polymers or in waste management technologies (Dominguez et al., 1996).
Mechanism of Action
Target of Action
Ethyl 3-hydroxypentanoate, also known as Pentanoic acid, 3-hydroxy-, ethyl ester , is a chemical compound with the formula
C7H14O3C_7H_{14}O_3C7H14O3
. The primary targets of this compound are not well-documented in the literature. Further research is needed to identify its specific targets and their roles.Biochemical Pathways
This compound may be involved in various biochemical pathways. It’s worth noting that 3-Hydroxypentanoic acid, a related compound, is made from odd carbon fatty acids in the liver and rapidly enters the brain . It can refill the pool of TCA cycle intermediates, meaning it is anaplerotic .
Properties
IUPAC Name |
ethyl 3-hydroxypentanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O3/c1-3-6(8)5-7(9)10-4-2/h6,8H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YESYELHMPYCIAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(=O)OCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40311809 | |
Record name | Ethyl 3-hydroxypentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40311809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54074-85-0 | |
Record name | NSC245481 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=245481 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 3-hydroxypentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40311809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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